Cas no 28232-52-2 (Pyridine, 3-(3-nitrophenoxy)-)

• Product Name: Pyridine, 3-(3-nitrophenoxy)-
• CAS No: 28232-52-2
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• MDL: MFCD14583109
• CID: 1434128
• PubChem ID: 21285572
• Update Time: 2025-05-25

Pyridine, 3-(3-nitrophenoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 3-(3-nitrophenoxy)-
• AS-58907
• 3-(3-Pyridinyloxy)-1-nitrobenzene
• 28232-52-2
• ZGLWTQDQUDFCNO-UHFFFAOYSA-N
• MFCD14583109
• AKOS027252744
• DA-42909
• 3-(3-pyridyloxy)nitrobenzene
• 3-(3-nitrophenoxy)pyridine
• SCHEMBL177519

• MDL： MFCD14583109
• Inchi： 1S/C11H8N2O3/c14-13(15)9-3-1-4-10(7-9)16-11-5-2-6-12-8-11/h1-8H
• InChI Key： ZGLWTQDQUDFCNO-UHFFFAOYSA-N
• SMILES： O(C1C=NC=CC=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 216.05354
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• PSA: 65.26

Additional information on Pyridine, 3-(3-nitrophenoxy)-

Pyridine, 3-(3-nitrophenoxy)- (CAS No. 28232-52-2): A Comprehensive Overview

Pyridine, 3-(3-nitrophenoxy)-, identified by its Chemical Abstracts Service (CAS) number 28232-52-2, is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic aromatic amine derivative has garnered considerable attention due to its versatile applications in synthetic chemistry and its potential in drug development. The compound's unique structural features, characterized by a pyridine ring substituted with a 3-nitrophenoxy group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The< strong>3-nitrophenoxy moiety introduces both electronic and steric effects to the molecule, influencing its reactivity and interaction with biological targets. This dual functionality has been exploited in the design of novel compounds targeting neurological disorders, inflammatory conditions, and infectious diseases. Recent advancements in medicinal chemistry have highlighted the< strong>potential of Pyridine, 3-(3-nitrophenoxy)- as a scaffold for developing next-generation therapeutics.

In recent years, the< strong>CAS No. 28232-52-2 compound has been extensively studied for its role in synthesizing kinase inhibitors, which are crucial in treating cancers and other chronic diseases. The nitro group in the< strong>3-nitrophenoxy part of the molecule can be further functionalized to enhance binding affinity and selectivity towards specific protein targets. This has led to the discovery of several lead compounds that are currently undergoing preclinical evaluation.

The< strong>Pyridine, 3-(3-nitrophenoxy)- derivative has also shown promise in the development of antimicrobial agents. The combination of the pyridine ring and the nitro-substituted phenol group creates a molecular framework that can disrupt bacterial cell membranes or inhibit essential metabolic pathways. Studies have demonstrated its efficacy against multidrug-resistant strains, making it a promising candidate for future antibiotics.

CAS No. 28232-52-2 compound has been explored in materials science applications. Its ability to form stable complexes with metal ions has led to innovative catalysts for organic transformations. These catalysts are particularly useful in green chemistry approaches, reducing waste and improving reaction yields. Pyridine, 3-(3-nitrophenoxy)- involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and flow chemistry techniques, have been employed to optimize production processes. These methods enhance purity and yield while minimizing byproduct formation. CAS No. 28232-52-2 compound represents a cornerstone in modern chemical research. Its applications span across pharmaceuticals, materials science, and catalysis, underscoring its versatility and importance. As research continues to uncover new functionalities and uses for this compound, its impact on science and industry is poised to grow even further.